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Compound of Interest

Compound Name: tert-Butylamine-d9Hydrobromide

Cat. No.: B586317

An In-depth Technical Guide to tert-Butylamine-d9 Hydrobromide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on tert-Butylamine-d9 Hydrobromide,
a deuterated isotopologue of tert-Butylamine Hydrobromide. This compound is of significant
interest for various applications in research and development, particularly in mass
spectrometry-based quantitative analysis.

Chemical and Physical Properties

tert-Butylamine-d9 Hydrobromide is the deuterium-labeled form of tert-Butylamine
Hydrobromide. The incorporation of nine deuterium atoms provides a distinct mass shift,
making it an ideal internal standard for mass spectrometry applications.
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Property Value Citation
CAS Number 134071-63-9 [11[2]
Molecular Formula CaHsD9BrN [2]
Molecular Weight 163.10 g/mol [11[2]

1,1,1,3,3,3-hexadeuterio-2-
IUPAC Name (trideuteriomethyl)propan-2- [1]

amine;hydrobromide

tert-Butyl-d9-amine
Synonyms Hydrobromide, tert- [1][2]
Butylammonium-d9 Bromide

tert-Butyl-d9-amine (CAS:

Parent Compound [1][3]
6045-08-5)
tert-Butyl-d9-amine, Hydrogen
Component Compounds ] [1]
Bromide

Applications in Research and Development

The primary application of tert-Butylamine-d9 Hydrobromide stems from its isotopic labeling.

 Internal Standard: It serves as an excellent internal standard for quantitative analysis by
Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS),
and Liquid Chromatography-Mass Spectrometry (LC-MS).[2]

o Tracer Studies: This compound can be used as a tracer in various studies to follow the
metabolic fate of tert-butylamine or related structures.[2] The impact of deuterium
substitution on the pharmacokinetics of pharmaceuticals is a key area of investigation.[2]

» Reaction Kinetics Studies: Deuterated compounds like tert-Butylamine-d9 are valuable in
studying reaction mechanisms and kinetics, for example, in atmospheric chemistry research
involving reactions with OH radicals.[4]

Experimental Protocols
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Synthesis of tert-Butylamine-d9

While a specific protocol for the hydrobromide salt is not detailed in the provided literature, a
plausible synthesis involves the preparation of the free amine followed by salt formation. A
described method for synthesizing tert-Butylamine-d9 is as follows:

o Preparation of Methyl-d3 lodide: Methanol-d4 is reacted with iodine and red phosphorus to
yield methyl-d3 iodide via distillation.[5]

o Grignard Reaction: The prepared methyl-d3 iodide is used to form a Grignard reagent.[5]

o Reaction with Acetone-d6: The Grignard reagent is slowly added to acetone-d6 at a
controlled temperature (e.g., 2°C). The reaction is then quenched with dilute hydrochloric
acid to produce tert-butanol-d9.[5]

o Formation of tert-Butylamine-d9: The purified tert-butanol-d9 is reacted with imine chloride in
the presence of a catalyst at a low temperature (e.g., -10°C) to yield the final tert-Butylamine-
d9 product after purification by rectification.[5]

Formation of the Hydrobromide Salt

To form the hydrobromide salt, the synthesized tert-Butylamine-d9 free base would typically be
reacted with hydrobromic acid.

o Dissolve the purified tert-Butylamine-d9 in a suitable anhydrous solvent (e.g., diethyl ether or
isopropanol).

e Cool the solution in an ice bath.

¢ Add a stoichiometric amount of concentrated or gaseous hydrobromic acid dropwise with
stirring.

¢ The tert-Butylamine-d9 Hydrobromide salt will precipitate out of the solution.

o The precipitate can be collected by filtration, washed with cold anhydrous solvent, and dried
under vacuum.

Visualizations
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Synthesis Workflow
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Caption: Proposed synthesis workflow for tert-Butylamine-d9 Hydrobromide.
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Caption: Use as an internal standard in a quantitative LC-MS workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b586317?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b586317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

